![molecular formula C14H17NO4 B1451734 tert-butyl N-[2-(hydroxymethyl)-1-benzofuran-5-yl]carbamate CAS No. 1092352-63-0](/img/structure/B1451734.png)
tert-butyl N-[2-(hydroxymethyl)-1-benzofuran-5-yl]carbamate
Overview
Description
Compounds like “tert-butyl N-[2-(hydroxymethyl)-1-benzofuran-5-yl]carbamate” belong to the class of organic compounds known as carbamates . These are organic compounds containing the carbamate group, CONH2 .
Synthesis Analysis
The synthesis of similar compounds typically involves the reaction of an amine with an isocyanate to form a carbamate . The specific synthesis process for “this compound” would depend on the starting materials and reaction conditions.Chemical Reactions Analysis
Carbamates are known to undergo various chemical reactions. For example, they can be hydrolyzed to form amines and carbon dioxide . The specific reactions that “this compound” undergoes would depend on the reaction conditions.Physical and Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility, and stability . These properties can be determined experimentally or predicted using computational methods .Scientific Research Applications
Enantioselective Synthesis and Organic Synthesis
Research highlights the significance of tert-butyl N-[2-(hydroxymethyl)-1-benzofuran-5-yl]carbamate and related derivatives in the enantioselective synthesis of compounds and as intermediates in organic synthesis. These compounds serve as key intermediates for creating potent pharmacologically active molecules and other specialized chemical entities. For instance, an efficient enantioselective synthesis of a related compound, benzyl (1S,2R,4R)-4-(tert-butoxycarbonylamino)-2-(hydroxymethyl)cyclohexylcarbamate, utilized iodolactamization as a pivotal step, underscoring the compound's role in the synthesis of CCR2 antagonists (Campbell et al., 2009).
Chemoselective Transformations
Another area of application involves chemoselective transformations where this compound derivatives facilitate the conversion of amino protecting groups. This was demonstrated in the synthesis of N-tert-butyldimethylsilyloxycarbonyl group (silyl carbamate) from commonly used amino protecting groups, illustrating the compound's utility in modifying amino groups for further chemical transformations (Sakaitani & Ohfune, 1990).
Antioxidant Activity and Electroluminescence
Further investigations reveal the compound's potential in studying antioxidant activity and applications in organic electroluminescence. For example, research into 5,7-di-tert-butyl-3-aryl-3H-benzofuran-2-ones, which possess abstractable benzylic C-H hydrogens, explores their antioxidant capabilities through fluorescence quenching studies. This elucidates the compound's role in developing antioxidant strategies (Lundgren et al., 2006). Additionally, the synthesis of linear benzofuran trimers, derived from precursor molecules similar to this compound, has been explored for their potential in organic electroluminescence (OEL), aiming to achieve blue emission and optimize solubility and aggregation properties in solid-state applications (Anderson et al., 2004).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
tert-butyl N-[2-(hydroxymethyl)-1-benzofuran-5-yl]carbamate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO4/c1-14(2,3)19-13(17)15-10-4-5-12-9(6-10)7-11(8-16)18-12/h4-7,16H,8H2,1-3H3,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RHNYRFCBBWKEPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC1=CC2=C(C=C1)OC(=C2)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
263.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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